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Compound of Interest

Compound Name: 4-(Pyrazin-2-yl)benzaldehyde

Cat. No.: B164228 Get Quote

This document provides essential safety and logistical information for the proper disposal of 4-
(Pyrazin-2-yl)benzaldehyde, designed for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical to ensure personal safety and

environmental protection.

Hazard Identification and Physicochemical
Properties
4-(Pyrazin-2-yl)benzaldehyde is a combustible liquid that poses several health and

environmental risks. It is harmful if inhaled, causes skin and serious eye irritation, and may

cause respiratory irritation.[1] Furthermore, it is suspected of damaging fertility or the unborn

child and is toxic to aquatic life with long-lasting effects.[1]

Summary of Physicochemical and Hazard Data:
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Property Value Reference

GHS Classification

Flammable liquids (Category

4), Acute toxicity, Inhalation

(Category 4), Skin irritation

(Category 2), Eye irritation

(Category 2A), Reproductive

toxicity (Category 1B), Specific

target organ toxicity - single

exposure (Category 3),

Chronic aquatic hazard

(Category 2)

[1]

Physical State Liquid [2]

Appearance Colorless to yellowish [2]

Melting Point -26 °C (-15 °F) [1]

Boiling Point 178 - 179 °C (352 - 354 °F) [1]

Density 1.045 g/cm³ at 25 °C (77 °F) [1]

Water Solubility 6.57 g/L [2]

Partition Coefficient log Pow: 1.4 [1]

Personal Protective Equipment (PPE) and Handling
Before handling or preparing for disposal, ensure all appropriate personal protective equipment

is worn.

Hand Protection: Wear protective gloves resistant to chemicals.

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles. A face shield

may also be necessary.[1]

Skin and Body Protection: Wear protective clothing to prevent skin contact.[1]

Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume

hood.[1] If inhalation of vapors or mists is a risk, use a NIOSH/MSHA approved respirator.[3]
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Step-by-Step Disposal Protocol
Disposal of 4-(Pyrazin-2-yl)benzaldehyde and its containers must be handled as hazardous

waste. Never discharge this chemical into drains or the environment.[1][4]

Step 1: Waste Segregation

Keep 4-(Pyrazin-2-yl)benzaldehyde waste separate from other waste streams.[1]

Do not mix with incompatible materials such as strong oxidizing agents, strong reducing

agents, or strong bases.[4]

Step 2: Waste Collection and Containerization

Collect waste in its original container or a designated, compatible, and properly sealed

hazardous waste container.[1]

If transferring to a new container, ensure it is clearly and accurately labeled.

For spills, absorb the material with an inert, non-combustible absorbent (e.g., vermiculite,

sand) and place it into a suitable container for disposal.[4][5]

Step 3: Labeling

Clearly label the waste container with the following information:

The words "Hazardous Waste"

Full Chemical Name: "Waste 4-(Pyrazin-2-yl)benzaldehyde"

Associated Hazards (e.g., "Combustible," "Toxic," "Irritant," "Environmental Hazard")

Accumulation Start Date

Step 4: Storage

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b164228?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/aldrich/418099?userType=undefined
https://www.kasturiaromatics.com/static/media/BENZALDEHYDE.d542b3bd0e163e547e50.pdf
https://www.benchchem.com/product/b164228?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/aldrich/418099?userType=undefined
https://www.kasturiaromatics.com/static/media/BENZALDEHYDE.d542b3bd0e163e547e50.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/418099?userType=undefined
https://www.kasturiaromatics.com/static/media/BENZALDEHYDE.d542b3bd0e163e547e50.pdf
https://www.synerzine.com/docs/sds/W01699%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b164228?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/aldrich/418099?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The storage area should be away from sources of ignition, heat, and incompatible materials.

[1][6]

Ensure the container is kept tightly closed.[1]

Step 5: Final Disposal

Arrange for the collection of the hazardous waste by a licensed environmental waste

disposal company.

Dispose of the material and its container at an approved waste disposal plant.[1][3]

Follow all local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[1][6]

Disposal of Empty Containers:

Handle uncleaned, empty containers in the same manner as the product itself.[1] They may

retain product residues and should be treated as hazardous waste.

Emergency Procedures for Spills and Exposure
Spills: In case of a spill, evacuate the area. Avoid breathing vapors.[1] Remove all sources of

ignition.[4] Cover drains to prevent environmental release.[1] Contain and absorb the spill

with non-combustible, inert material and collect it for disposal.[4]

Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with

plenty of water and soap.[2][3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[2][3]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if you feel unwell.[2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 4-(Pyrazin-2-yl)benzaldehyde.
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Workflow for 4-(Pyrazin-2-yl)benzaldehyde Disposal
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Caption: Disposal workflow for 4-(Pyrazin-2-yl)benzaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b164228?utm_src=pdf-body-img
https://www.benchchem.com/product/b164228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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